Cas no 474956-06-4 (6-Bromo-imidazo1,2-apyridine-2-carbohydrazide)

• Product Name: 6-Bromo-imidazo1,2-apyridine-2-carbohydrazide
• CAS No: 474956-06-4
• MF: C₈H₇BrN₄O
• MW: 255.071379899979
• MDL: MFCD18804151
• CID: 3028327
• PubChem ID: 71695459
• Update Time: 2025-10-18

6-Bromo-imidazo1,2-apyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• IMidazo[1,2-a]pyridine-2-carboxylic acid, 6-broMo-, hydrazide
• 474956-06-4
• 6-bromoimidazo[1,2-a]pyridine-2-carbohydrazide
• CS-0209104
• 6-Bromo-imidazo[1,2-a]pyridine-2-carbohydrazide
• AS-8566
• MFCD18804151
• AKOS022836257
• SB86044
• ZTA95606
• 6-Bromo-imidazo1,2-apyridine-2-carbohydrazide

• MDL： MFCD18804151
• Inchi： 1S/C8H7BrN4O/c9-5-1-2-7-11-6(8(14)12-10)4-13(7)3-5/h1-4H,10H2,(H,12,14)
• InChI Key： GTCANPWWELAJSG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C(NN)=O)=CN2C=1

Computed Properties

• Exact Mass: 253.98032g/mol
• Monoisotopic Mass: 253.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Bromo-imidazo1,2-apyridine-2-carbohydrazide

Introduction to 6-Bromo-imidazo1,2-apyridine-2-carbohydrazide (CAS No. 474956-06-4) in Modern Chemical Biology and Medicinal Chemistry

The compound 6-Bromo-imidazo1,2-apyridine-2-carbohydrazide (CAS No. 474956-06-4) represents a fascinating scaffold in the realm of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its brominated imidazo[1,2-a]pyridine core and a carbohydrazide substituent, has garnered significant attention due to its versatile structural features and potential applications in drug discovery. The presence of both the imidazo[1,2-a]pyridine and bromo substituents provides a rich platform for further functionalization, enabling the development of novel bioactive molecules.

In recent years, the exploration of imidazo[1,2-a]pyridine derivatives has been extensively studied for their pharmacological properties. These compounds are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The bromo group on the imidazo[1,2-a]pyridine ring enhances the molecule's reactivity, making it an attractive intermediate for synthesizing more complex derivatives. The carbohydrazide moiety further expands its potential by allowing reactions such as hydrazination and condensation, which are pivotal in constructing intricate molecular architectures.

One of the most compelling aspects of 6-Bromo-imidazo1,2-apyridine-2-carbohydrazide is its role in the development of targeted therapies. Researchers have leveraged this scaffold to design molecules that interact with specific biological targets. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The bromo substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for introducing aryl or amino groups into the molecule. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

The carbohydrazide group in 6-Bromo-imidazo1,2-apyridine-2-carbohydrazide (CAS No. 474956-06-4) also plays a crucial role in its reactivity. This moiety can participate in various chemical transformations, including hydrazide-based reactions that are commonly used in drug synthesis. For example, it can react with aldehydes or ketones to form hydrazones, which are intermediates in the synthesis of heterocyclic compounds. Additionally, the carbohydrazide group can undergo oxidation to form azo compounds or be converted into hydrazones upon reaction with electrophiles.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. 6-Bromo-imidazo1,2-apyridine-2-carbohydrazide serves as an excellent starting point for exploring SAR due to its well-defined scaffold and multiple sites for functionalization. By systematically modifying different parts of the molecule—such as replacing the bromo group with other halogens or altering the carbohydrazide moiety—scientists can gain insights into how structural changes affect biological activity. This approach has led to the discovery of several lead compounds with promising therapeutic profiles.

The synthesis of 6-Bromo-imidazo1,2-apyridine-2-carbohydrazide (CAS No. 474956-06-4) involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the bromo substituent is often achieved through electrophilic aromatic substitution reactions or metal-catalyzed cross-coupling processes. Once the imidazo[1,2-a]pyridine core is established, the carbohydrazide group is incorporated via nucleophilic addition or condensation reactions. The synthetic route must be carefully optimized to ensure high yield and purity, as impurities can significantly impact biological activity.

In conclusion,6-Bromo-imidazo1,2-apyridine-2-carbohydrazide represents a valuable building block in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an ideal candidate for developing novel therapeutic agents. By leveraging advanced synthetic methodologies and exploring structure-activity relationships, scientists can unlock new possibilities for treating various diseases. As research continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development.